Cas no 3152-43-0 (3,4-Di-O-acetyl-D-xylal)

3,4-Di-O-acetyl-D-xylal structure
3,4-Di-O-acetyl-D-xylal structure
Product Name:3,4-Di-O-acetyl-D-xylal
CAS No:3152-43-0
MF:C9H12O5
MW:200.188583374023
MDL:MFCD04112734
CID:315192
Update Time:2025-07-29

3,4-Di-O-acetyl-D-xylal Chemical and Physical Properties

Names and Identifiers

    • D-threo-Pent-1-enitol,1,5-anhydro-2-deoxy-, 3,4-diacetate
    • 3,4-DI-O-ACETYL-D-XYLAL
    • 3,4-di-O-acetyl-1,5-anhydro-2-deoxy-D-erythro-pent-1-enitol
    • 3,4-di-O-acetyl-1.5-anhydro-2-deoxy-D-erythro-pent-1-enitol
    • 3,4-di-O-acetyl-1.5-anhydro-2-deoxy-D-threo-pent-1-enitol
    • 3,4-Di-O-acetyl-d-arabinal
    • 3,4-Di-O-acetyl-D-ribal
    • AG-F-39404
    • CTK8F4820
    • di-O-acetyl-1,5-anhydro-2-deoxy-Dg-threo-pent-1-enitol
    • Di-O-acetyl-D-arabinal
    • di-O-acetyl-D-xylal
    • SureCN9882475
    • D-Xylal diacetate
    • Diacetyl-D-xylal
    • 1,1'-((3R,4R)-3,4-Dihydro-2H-pyran-3,4-diyl)diethanone
    • 1,5-Anhydro-2-deoxy-D-threo-pent-1-enitol 3,4-diacetate
    • (3R,4R)-3,4-dihydro-2H-pyran-3,4-diyl diacetate
    • D-threo-Pent-1-enitol, 1,5-anhydro-2-deoxy-, 3,4-diacetate
    • 3,4-Di-O-acetyl-D-xylal
    • MDL： MFCD04112734
    • Inchi： 1S/C9H12O5/c1-6(10)13-8-3-4-12-5-9(8)14-7(2)11/h3-4,8-9H,5H2,1-2H3/t8-,9-/m1/s1
    • InChI Key： OWKCFBYWQGPLSJ-RKDXNWHRSA-N
    • SMILES： [C@H]1(COC=C[C@H]1OC(C)=O)OC(C)=O

Computed Properties

  • Exact Mass: 200.06800
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4

Experimental Properties

  • Density: 1.20±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 40-42 ºC (ethyl acetate )
  • Boiling Point: 266.2±40.0 ºC (760 Torr),
  • Flash Point: 112.7±27.4 ºC,
  • Solubility: Soluble (454 g/l) (25 º C),
  • PSA: 61.83000
  • LogP: 0.39370

3,4-Di-O-acetyl-D-xylal Security Information

  • Safety Instruction： S24/25
  • Safety Term：S24/25

3,4-Di-O-acetyl-D-xylal Customs Data

  • HS CODE：9999999999

3,4-Di-O-acetyl-D-xylal Pricemore >>

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